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Compound of Interest

Compound Name: SHLP-5

Cat. No.: B15599865 Get Quote

Introduction

SHLP-5 (Small Humanin-like Peptide 5) is a recently identified mitochondrial-derived peptide

(MDP) encoded within the 16S ribosomal RNA gene of the mitochondrial genome.[1][2][3]

Emerging evidence suggests that MDPs, including the SHLP family, act as signaling molecules

in a retrograde communication pathway from the mitochondria to the rest of the cell, influencing

various cellular processes.[2][4] SHLP-5 has been implicated in the pathophysiology of several

age-related diseases, including diabetes, Alzheimer's disease, cardiovascular disease, and

prostate cancer, highlighting its potential as a therapeutic target and biomarker.[1]

Understanding the molecular function of SHLP-5 is critical to elucidating its role in health and

disease.

Assay Principle

This protocol describes a colorimetric assay for measuring the biological activity of SHLP-5.

The assay is based on the hypothesis that SHLP-5 activates a downstream protein kinase,

herein referred to as Metabolic Kinase X (MKX). The activation of MKX by SHLP-5 leads to the

phosphorylation of a specific substrate. This assay quantifies the amount of ADP produced

from the kinase reaction, which is directly proportional to the kinase activity. The detection of

ADP is achieved through a coupled enzymatic reaction that results in the production of a

chromophore, which can be measured spectrophotometrically at 450 nm. This assay provides

a robust and high-throughput method for screening for activators and inhibitors of the SHLP-5
signaling pathway.

Hypothetical SHLP-5 Signaling Pathway
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Experimental Workflow for SHLP-5 Activity Assay
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Detailed Experimental Protocol
A. Materials and Reagents

SHLP-5 Peptide (synthetic)

Recombinant Human Metabolic Kinase X (MKX)

MKX Substrate Peptide

ATP

Kinase Assay Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl₂, 0.1 mg/ml BSA)

ADP Detection Kit (Colorimetric)

96-well microplate

Microplate reader capable of measuring absorbance at 450 nm

B. Reagent Preparation

SHLP-5 Stock Solution (1 mM): Reconstitute lyophilized SHLP-5 peptide in sterile water to a

final concentration of 1 mM. Aliquot and store at -80°C.

MKX Stock Solution (100 µg/mL): Reconstitute recombinant MKX in kinase assay buffer.

Aliquot and store at -80°C. Avoid repeated freeze-thaw cycles.

MKX Substrate Stock Solution (10 mM): Reconstitute the substrate peptide in sterile water to

a final concentration of 10 mM. Aliquot and store at -20°C.

ATP Stock Solution (10 mM): Dissolve ATP in sterile water to a final concentration of 10 mM.

Aliquot and store at -20°C.

Working Solutions: On the day of the experiment, prepare working solutions of SHLP-5,

MKX, and MKX substrate by diluting the stock solutions in kinase assay buffer to the desired

concentrations.
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C. Assay Procedure

Prepare Reaction Mixture: In each well of a 96-well microplate, prepare the following

reaction mixture:

10 µL of Kinase Assay Buffer (for negative control) or SHLP-5 working solution (for

experimental wells).

10 µL of MKX working solution.

10 µL of MKX substrate working solution.

Mix gently by pipetting.

Initiate Kinase Reaction: Add 10 µL of ATP working solution to each well to start the reaction.

The final reaction volume is 40 µL.

Incubation: Incubate the plate at 37°C for 60 minutes.

ADP Detection:

Following the manufacturer's instructions for the ADP detection kit, prepare the detection

reagent.

Add 40 µL of the ADP detection reagent to each well.

Incubate the plate at room temperature for 30 minutes, protected from light.

Measure Absorbance: Read the absorbance at 450 nm using a microplate reader.

D. Data Analysis

Correct for Background: Subtract the absorbance of the negative control (no SHLP-5) from

the absorbance of the experimental wells.

Determine SHLP-5 Activity: The net absorbance is directly proportional to the amount of ADP

produced and thus to the activity of SHLP-5 in activating MKX.
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Generate Dose-Response Curve (Optional): To determine the EC₅₀ of SHLP-5, perform the

assay with a serial dilution of the SHLP-5 peptide and plot the net absorbance against the

logarithm of the SHLP-5 concentration.

Data Presentation
Table 1: Hypothetical SHLP-5 Dose-Dependent Activation of MKX

SHLP-5 Concentration
(nM)

Absorbance at 450 nm
(Mean ± SD)

Net Absorbance (A450)

0 (Control) 0.150 ± 0.010 0.000

1 0.250 ± 0.015 0.100

10 0.450 ± 0.020 0.300

50 0.750 ± 0.025 0.600

100 0.950 ± 0.030 0.800

500 1.150 ± 0.035 1.000

1000 1.160 ± 0.040 1.010

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Naturally occurring mitochondrial-derived peptides are age-dependent regulators of
apoptosis, insulin sensitivity, and inflammatory markers | Aging [aging-us.com]

2. mdpi.com [mdpi.com]

3. journals.physiology.org [journals.physiology.org]

4. researchgate.net [researchgate.net]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-body
https://www.benchchem.com/product/b15599865?utm_src=pdf-custom-synthesis
https://www.aging-us.com/article/100943/text
https://www.aging-us.com/article/100943/text
https://www.mdpi.com/2073-4409/9/5/1102
https://journals.physiology.org/doi/abs/10.1152/ajpendo.00249.2020
https://www.researchgate.net/figure/Mitochondrial-derived-peptides-MDPs-are-retrograde-signaling-molecules-Mitochondria_fig1_272355305
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15599865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [Application Notes: SHLP-5 Activity Assay]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b15599865#shlp-5-
activity-assay-development]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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